Cas no 477853-28-4 ((3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one)

(3Z)-1-[(3,4-Dichlorophenyl)methyl]-3-methoxyiminoindol-2-one is a synthetic indole derivative characterized by its unique structural configuration, featuring a 3,4-dichlorobenzyl substitution and a (Z)-methoxyimino group at the 3-position. This compound exhibits potential utility in agrochemical and pharmaceutical research due to its heterocyclic framework, which may confer bioactivity as an intermediate or active ingredient. The presence of electron-withdrawing chlorine substituents enhances its stability and reactivity, while the methoxyimino group contributes to its stereochemical specificity. Its well-defined molecular structure allows for precise modifications, making it a candidate for further derivatization in the development of novel bioactive agents. Suitable for controlled experimental applications under laboratory conditions.
(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one structure
477853-28-4 structure
Product Name:(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one
CAS No:477853-28-4
MF:C16H12Cl2N2O2
MW:335.184681892395
CID:5269873
Update Time:2025-06-07

(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-(O-METHYLOXIME)
    • (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-(methoxyimino)-2,3-dihydro-1H-indol-2-one
    • (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one
    • Inchi: 1S/C16H12Cl2N2O2/c1-22-19-15-11-4-2-3-5-14(11)20(16(15)21)9-10-6-7-12(17)13(18)8-10/h2-8H,9H2,1H3/b19-15-
    • InChI Key: MMAGTPBFUDAEFG-CYVLTUHYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CN1C(/C(/C2C=CC=CC1=2)=N\OC)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 457
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.9

(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one Pricemore >>

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Additional information on (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one

Introduction to Compound CAS No. 477853-28-4: (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one

(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one, a compound with the CAS number 477853-28-4, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of indolinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one is characterized by a central indole core with a methoxyimino substituent and a (3,4-dichlorophenyl)methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one has shown promise as an anticancer agent. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one have also been investigated. Research conducted by a team at the University of California revealed that the compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

Safety and toxicity profiles are critical considerations for any potential drug candidate. Preclinical studies have shown that (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one exhibits low toxicity at therapeutic doses. Animal models have demonstrated that the compound does not cause significant adverse effects on major organs or systems, further supporting its safety profile.

The synthesis of (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves a multi-step process starting from commercially available starting materials. This method not only enhances the scalability of production but also reduces environmental impact by minimizing waste generation.

In conclusion, (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one (CAS No. 477853-28-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing clinical trials are expected to provide more insights into its efficacy and safety, paving the way for its potential use in treating various diseases.

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